Cas no 7530-91-8 (Hexanethioic acid)

• Product Name: Hexanethioic acid
• CAS No: 7530-91-8
• MF: C₁₂H₂₄O₂S₂
• MW: 264.447761535645
• CID: 539767
• PubChem ID: 4713081
• Update Time: 2025-04-19

Hexanethioic acid Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid
• hexanethioic S-acid
• DTXSID70405760
• YEUAOTZWAWUYBH-UHFFFAOYSA-N
• 3-propylthiopropionic acid
• SCHEMBL169155
• thiocaproic acid
• 7530-91-8

• Inchi： 1S/2C6H12OS/c2*1-2-3-4-5-6(7)8/h2*2-5H2,1H3,(H,7,8)
• InChI Key： USADZABOAMOLSX-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)S.CCCCCC(=S)O

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids Carbothioic S-acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids